Cas no 56955-12-5 (Methane, sulfinylbis-, monohydrate)

Methane, sulfinylbis-, monohydrate Properties

Names and Identifiers

• Methane, sulfinylbis-, monohydrate
• methylsulfinylmethane,hydrate
• 56955-12-5
• H2O DMSO
• DTXSID20634563
• (Methanesulfinyl)methane--water (1/1)
• PGXWDLGWMQIXDT-UHFFFAOYSA-N
• dimethylsulfoxide water
• water-dimethylsulfoxide
• DMSO water
• water DMSO
• dimethyl sulfoxide water
• DMSO H2O
• +Expand

• InChIKey： PGXWDLGWMQIXDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H6OS.H2O/c1-4(2)3;/h1-2H3;1H2
• SMILES： CS(=O)C.O

Computed Properties

• Exact Mass: 96.02454
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 96.02450067g/mol
• Heavy Atom Count: 5
• Complexity: 29
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 48.57